Cas no 476463-08-8 ((2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)prop-2-enamide)

• Product Name: (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)prop-2-enamide
• CAS No: 476463-08-8
• MF: C₁₈H₁₃N₃O₃S
• MW: 351.379122495651
• CID: 6195032
• PubChem ID: 16813972
• Update Time: 2025-07-15

(2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)prop-2-enamide
• (Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acrylamide
• 476463-08-8
• AB00668097-01
• F0529-0397
• HMS1417B14
• (Z)-3-(1,3-benzodioxol-5-yl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)prop-2-enamide
• AKOS024580648

• Inchi： 1S/C18H13N3O3S/c22-16(9-7-12-6-8-14-15(10-12)24-11-23-14)19-18-21-20-17(25-18)13-4-2-1-3-5-13/h1-10H,11H2,(H,19,21,22)/b9-7-
• InChI Key： GHHJVNVSYJAQPT-CLFYSBASSA-N
• SMILES： S1C(=NN=C1C1C=CC=CC=1)NC(/C=C\C1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 351.06776246g/mol
• Monoisotopic Mass: 351.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 102Ų

Additional information on (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)prop-2-enamide

Comprehensive Analysis of (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)prop-2-enamide (CAS No. 476463-08-8)

In the realm of organic chemistry and pharmaceutical research, the compound (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)prop-2-enamide (CAS No. 476463-08-8) has garnered significant attention due to its unique structural features and potential applications. This article delves into the molecular characteristics, synthesis pathways, and emerging trends surrounding this compound, while addressing common queries and user search trends in the field.

The compound's IUPAC name reflects its intricate structure, featuring a benzodioxole moiety linked to a thiadiazole ring via a prop-2-enamide bridge. Such hybrid structures are increasingly explored for their bioactive properties, particularly in drug discovery. Researchers often search for "benzodioxole-thiadiazole hybrids" or "CAS 476463-08-8 applications," highlighting the growing interest in its pharmacological potential.

From a synthetic perspective, (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)prop-2-enamide is typically prepared through a multi-step process involving condensation reactions and catalyzed coupling. Recent advancements in green chemistry have spurred searches for "eco-friendly synthesis of thiadiazole derivatives," aligning with global sustainability goals. The compound's Z-configuration (indicated by "2Z") is critical for its stereospecific interactions, a topic frequently queried in molecular docking studies.

Current research hotspots include the compound's potential as a kinase inhibitor or anti-inflammatory agent, with particular interest in its structure-activity relationship (SAR). These aspects correlate with search terms like "thiadiazole-based drug candidates 2024" and "benzodioxole medicinal chemistry." Computational studies using AI-assisted drug design tools have further amplified its profile in virtual screening libraries.

Analytical characterization of CAS No. 476463-08-8 typically employs HPLC-MS and NMR spectroscopy, with researchers often seeking "spectral data for benzodioxole-thiadiazole compounds." The compound's cLogP and H-bonding capacity make it a subject in ADMET prediction discussions, addressing frequent queries about "bioavailability of complex heterocycles."

In material science applications, the conjugated π-system of this molecule has sparked interest in "organic electronic materials" research. Its thermal stability (a trending search term in polymers research) and photophysical properties are under investigation for potential use in optoelectronic devices.

Regulatory aspects remain crucial, with searches for "CAS 476463-08-8 safety data" emphasizing the need for proper handling protocols. While not classified as hazardous, standard laboratory safety measures for organic compounds apply during its manipulation.

The future trajectory of (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)prop-2-enamide research appears promising, particularly in interdisciplinary applications bridging medicinal chemistry and material science. Ongoing studies addressing "targeted drug delivery systems" and "multi-target therapeutics" may further elevate its scientific relevance.